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Compound of Interest

Compound Name: 4-oxo Tolimidone
CAS No.: 66047-04-9
Cat. No.: B124777
- 7

In the landscape of pharmaceutical research, precision in molecular identification is paramount.
This guide focuses on 4-oxo Tolimidone, a putative derivative of the well-documented
compound Tolimidone. It is critical to establish a clear distinction from the outset. Tolimidone,
also known as MLR-1023, is recognized by its chemical formula C11H10N202 and a molecular
weight of approximately 202.21 g/mol .[1] The subject of this whitepaper, 4-oxo Tolimidone, is
defined by the molecular formula C11H10N20s. This additional oxygen atom, indicated by the
"4-0x0" nomenclature, fundamentally alters the molecule's physicochemical properties,
including its molecular weight.

This document serves as a technical framework for researchers, scientists, and drug
development professionals. It provides the theoretical foundation and outlines the rigorous
experimental methodologies required to confirm the molecular weight and formula of 4-oxo
Tolimidone, ensuring the foundational accuracy needed for any subsequent research and
development endeavors.

Section 1: Core Physicochemical Properties of 4-
oxo Tolimidone

The starting point for the characterization of any chemical entity is its fundamental compaosition.
Based on the provided molecular formula, C11H10N203, we can deduce the core
physicochemical properties.
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Molecular Formula and Weight

The molecular formula dictates the exact mass and elemental composition of the compound.
For 4-oxo Tolimidone, these are calculated as follows:

Property Value
Molecular Formula C11H10N203
Calculated Molar Mass 218.21 g/mol
Exact Mass 218.06914 Da

Elemental Composition

The elemental composition by mass is a crucial parameter, verifiable through experimental
techniques like combustion analysis.

Element Symbol Atoms Mass Percent
Carbon C 11 60.55%
Hydrogen H 10 4.62%

Nitrogen N 2 12.84%
Oxygen @) 3 22.00%

Proposed Chemical Structure

The structure of 4-oxo Tolimidone is logically derived from Tolimidone [5-(3-
methylphenoxy)-2(1H)-pyrimidinone] by the introduction of a ketone (oxo) group at the 4-
position of the pyrimidinone ring. This transformation results in a pyrimidine-2,4-dione core
structure.

Caption: Proposed structure of 4-oxo Tolimidone (C11H10N20s3).

Section 2: Experimental Confirmation Protocols
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Theoretical calculations must be validated by empirical data. The following protocols describe
the gold-standard analytical techniques for unequivocally determining the molecular weight and
formula of a purified compound like 4-oxo Tolimidone.

High-Resolution Mass Spectrometry (HRMS)

Expertise & Experience: HRMS is the cornerstone of molecular formula confirmation. Unlike
nominal mass spectrometry, which provides integer mass, HRMS measures the mass-to-
charge ratio (m/z) to four or five decimal places. This high precision allows for the differentiation
of compounds with the same nominal mass but different elemental compositions (isobars). For
C11H10N20s3, the expected exact mass of the protonated molecule [M+H]* is 219.07642 Da.
Observing this specific m/z value provides extremely strong evidence for the proposed formula.

Protocol: HRMS via Electrospray lonization (ESI-TOF)

o Sample Preparation: Prepare a dilute solution of the purified 4-oxo Tolimidone sample
(approx. 10-50 pg/mL) in a suitable solvent system (e.g., 50:50 acetonitrile:water with 0.1%
formic acid). The formic acid facilitates protonation for positive-ion mode detection.

 Instrument Calibration: Calibrate the Time-of-Flight (TOF) mass spectrometer using a known
calibration standard immediately prior to the analysis to ensure high mass accuracy.

o Direct Infusion: Introduce the sample into the ESI source at a constant flow rate (e.g., 5-10
pL/min).

« lonization: Apply a high voltage to the ESI needle to generate a fine spray of charged
droplets, from which solvent evaporates to produce gas-phase ions of the analyte.

e Mass Analysis: Acquire data in positive-ion mode over a relevant mass range (e.g., m/z 100-
500).

o Data Processing: Determine the m/z value of the most abundant peak corresponding to the
[M+H]* ion. Compare the measured exact mass to the theoretical exact mass for
C11H10N203. The mass error should be less than 5 parts-per-million (ppm) for confident
identification.

Workflow: HRMS for Formula Confirmation
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Caption: Workflow for confirming molecular formula using HRMS.

Elemental (Combustion) Analysis

Trustworthiness: While HRMS provides the exact mass, elemental analysis offers an
orthogonal, self-validating confirmation of the formula by directly measuring the mass
percentage of key elements. This classic technique provides robust, quantitative data that
complements the mass spectrometry results.

Protocol: C, H, N Combustion Analysis

o Sample Preparation: Accurately weigh a small amount (1-3 mg) of the highly purified and
dried 4-oxo Tolimidone sample into a tin capsule.

o Combustion: The sample is dropped into a high-temperature furnace (approx. 900-1000 °C)
with a stream of pure oxygen. This process causes complete combustion, converting all
carbon to COz, hydrogen to H20, and nitrogen to Nz gas.

e Reduction & Separation: The combustion products pass through a reduction chamber to
remove excess oxygen and convert nitrogen oxides to Nz. The resulting gases (COz, Hz20,
N2) are then separated using a gas chromatography column.

o Detection: The concentration of each gas is measured by a thermal conductivity detector
(TCD).

o Calculation: The instrument's software calculates the mass percentage of C, H, and N in the
original sample based on the detector's response.
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» Validation: The experimental percentages are compared to the theoretical values calculated
from the formula C11H10N20s. A deviation of < 0.4% is considered an excellent match.

Section 3: Synthesis of Data and Final Validation

Authoritative grounding in chemical sciences requires the convergence of data from multiple,
independent analytical techniques. The final confirmation of 4-oxo Tolimidone's formula is
achieved by synthesizing the results from HRMS and elemental analysis.

Data Convergence Table for C11H10N203

. ] Theoretical Value Acceptance
Analysis Technique Parameter L
(C11H10N203) Criteria
Measured value £ 5
HRMS Exact Mass [M+H]* 219.07642 Da
ppm
Elemental Analysis % Carbon 60.55% 60.55% * 0.4%
% Hydrogen 4.62% 4.62% = 0.4%
% Nitrogen 12.84% 12.84% + 0.4%

When the high-accuracy mass measurement from HRMS aligns with the quantitative elemental
ratios from combustion analysis, the molecular formula C11H10N203 and the corresponding
molecular weight of 218.21 g/mol can be assigned with the highest degree of scientific
confidence. This rigorous, multi-faceted approach ensures the integrity of the foundational data
upon which all further drug development activities are built.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. Tolimidone | Src | TargetMol [targetmol.com]

¢ To cite this document: BenchChem. [Introduction: Differentiating 4-oxo Tolimidone from its
Precursor]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b124777#molecular-weight-and-formula-of-4-oxo-
tolimidone-c11h10n203]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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